Cas no 1803768-25-3 (Ethyl 2-cyano-4-formyl-3-methylbenzoate)

• Product Name: Ethyl 2-cyano-4-formyl-3-methylbenzoate
• CAS No: 1803768-25-3
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5006200
• Update Time: 2025-10-24

Ethyl 2-cyano-4-formyl-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-formyl-3-methylbenzoate

• Inchi： 1S/C12H11NO3/c1-3-16-12(15)10-5-4-9(7-14)8(2)11(10)6-13/h4-5,7H,3H2,1-2H3
• InChI Key： RVPHRYMPYSGAMY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C(C=O)C(C)=C1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 2-cyano-4-formyl-3-methylbenzoate

Research Brief on Ethyl 2-cyano-4-formyl-3-methylbenzoate (CAS: 1803768-25-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-cyano-4-formyl-3-methylbenzoate (CAS: 1803768-25-3) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound features a benzoate ester scaffold with strategically positioned cyano, formyl, and methyl groups, making it a valuable building block for the synthesis of more complex molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes, highlighting its significance in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Ethyl 2-cyano-4-formyl-3-methylbenzoate as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The formyl group at the 4-position was selectively modified through reductive amination reactions to introduce diverse amine functionalities, yielding compounds with improved selectivity and potency against BTK. The study reported IC50 values in the low nanomolar range for several derivatives, demonstrating the compound's potential in targeting B-cell malignancies.

Another significant application was reported in ACS Infectious Diseases, where Ethyl 2-cyano-4-formyl-3-methylbenzoate served as the starting material for developing quorum-sensing inhibitors in Pseudomonas aeruginosa. The researchers exploited the reactivity of both the formyl and cyano groups to construct hybrid molecules that effectively disrupted bacterial communication pathways. These compounds showed promising biofilm inhibition activity without exhibiting cytotoxicity against mammalian cells, suggesting their potential as novel anti-infective agents.

The compound's photophysical properties have also attracted attention in chemical biology. A recent publication in Chemical Communications detailed its use as a precursor for developing environment-sensitive fluorescent probes. By conjugating the formyl group with various hydrazine derivatives, researchers created a series of push-pull fluorophores whose emission properties were sensitive to local viscosity and polarity. These probes demonstrated exceptional utility in monitoring membrane dynamics and protein aggregation processes.

From a synthetic chemistry perspective, several innovative methodologies have been developed to access Ethyl 2-cyano-4-formyl-3-methylbenzoate and its derivatives. A 2024 Organic Letters publication described a one-pot palladium-catalyzed carbonylative cyclization approach that significantly improved the yield and purity of the compound compared to traditional methods. The new protocol offered better atom economy and reduced waste generation, aligning with green chemistry principles.

Ongoing research continues to explore the full potential of Ethyl 2-cyano-4-formyl-3-methylbenzoate in pharmaceutical development. Current investigations focus on its application in PROTAC (proteolysis targeting chimera) design, where its modular structure facilitates the conjugation of target-binding ligands with E3 ubiquitin ligase recruiters. Preliminary results suggest that derivatives of this compound may offer advantages in terms of cell permeability and metabolic stability for targeted protein degradation strategies.

In conclusion, Ethyl 2-cyano-4-formyl-3-methylbenzoate (CAS: 1803768-25-3) represents a versatile and valuable chemical building block with diverse applications in drug discovery and chemical biology. Its unique combination of functional groups enables the construction of complex molecules with tailored biological activities. As synthetic methodologies continue to advance and biological screening becomes more sophisticated, we anticipate seeing more innovative applications of this compound in the development of novel therapeutic agents and research tools.